Cas no 102504-84-7 (1,3,8-Triazaspiro[4.5]decan-4-one,8-(5-hexyn-1-yl)-1-phenyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one,8-(5-hexyn-1-yl)-1-phenyl-
• CAS No: 102504-84-7
• Molecular Formula: C₁₉H₂₅N₃O
• Molecular Weight: 311.4213
• CID: 142642
• PubChem ID: 24847102

1,3,8-Triazaspiro[4.5]decan-4-one,8-(5-hexyn-1-yl)-1-phenyl- Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,8-(5-hexyn-1-yl)-1-phenyl-
• 1,3,8-Triazaspiro[4.5]decan-4-one,8-(5-hexynyl)-1-phenyl- (9CI)
• 8-hex-5-ynyl-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• 8-(Hex-5-ynyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
• 102504-84-7
• 8-(5-Hexynyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
• DTXSID10145219
• 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(hex-5-ynyl)-1-phenyl-

• InChIKey： IMXPKRIBUDLIBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H25N3O/c1-2-3-4-8-13-21-14-11-19(12-15-21)18(23)20-16-22(19)17-9-6-5-7-10-17/h1,5-7,9-10H,3-4,8,11-16H2,(H,20,23)
• SMILES： C#CCCCCN1CCC2(C(=O)NCN2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 311.199762g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 311.199762g/mol
• Heavy Atom Count: 23
• Complexity: 453
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 35.6Ų
• Molecular Weight: 311.4g/mol

Experimental Properties

• LogP: 2.55010
• PSA: 35.58000